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Compound of Interest

Compound Name: (+)-2-Carene

Cat. No.: B1197232

Essential Safety and Handling Guide for (+)-2-
Carene

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling volatile and flammable compounds like (+)-2-Carene.
This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans to foster a secure and efficient research environment.

Physicochemical and Hazard Data

Properly understanding the properties and hazards of (+)-2-Carene is the first step in safe
handling. The following tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of (+)-2-Carene

Property Value

Boiling Point 167-168 °C[1][2]

Flash Point 38 °C (100.4 °F) - closed cup[3][4]
Density 0.862 g/mL at 25 °CJ[1]

Molecular Weight 136.23 g/mol [5]
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Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids 3
vapour
o H304: May be fatal if
Aspiration Hazard 1 )
swallowed and enters airways
Skin Irritation 2 H315: Causes skin irritation
) o H317: May cause an allergic
Skin Sensitization 1B

skin reaction

Hazardous to the aquatic
environment, short-term 1 H400: Very toxic to aquatic life
(Acute)

Hazardous to the aquatic ) o )
) H411: Toxic to aquatic life with
environment, long-term 2

_ long lasting effects
(Chronic)

Source: ECHEMI Safety Data Sheet[3]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is critical for the safe handling of (+)-2-Carene. The following table
outlines the required equipment.

Table 3: Required Personal Protective Equipment (PPE) for (+)-2-Carene
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Area of Protection

Required PPE

Specifications and
Remarks

Eye and Face Protection

Safety goggles with side-
shields or face shield

Must conform to EN 166 (EU)
or NIOSH (US) standards.[6]

Skin Protection

Chemical-resistant gloves
(e.g., Nitrile rubber)

Inspect gloves prior to use.
Immediately replace if

contaminated or damaged.[6]

Fire/flame resistant and

impervious clothing

A lab coat or chemical-

resistant apron is mandatory.

[6]

Respiratory Protection

Chemical fume hood or well-

ventilated area

If ventilation is inadequate or
exposure limits are exceeded,
a full-face respirator with
organic vapor cartridges is

necessary.[6]

Operational Workflow for Handling (+)-2-Carene

The following diagram illustrates the step-by-step workflow for safely handling (+)-2-Carene

from preparation to disposal.
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Operational Workflow for Handling (+)-2-Carene

Preparation

Step 1

Don PPE
(Goggles, Nitrile Gloves, Lab Coat)

Step 2

1
Handling (+)-2-Carene  f-—================————q

Step3

Eliminate Ignition Sources
(No flames, sparks. Use non-sparking tools)

Work in Fume Hood

Ground Equipment Storage

SEOIOCE L L Evacuate, Ventilate, Contain with inert material
in a tightly sealed container

Provide First Aid
(Skin/Eye wash, Fresh air, Seek medical attention)

Spill & Emergency Disposal

Collect waste in a labeled,
sealed container

Dispose as hazardous waste
(Follow local regulations)

Click to download full resolution via product page

Caption: Workflow for safe handling of (+)-2-Carene.

Experimental Protocols: Step-by-Step Guidance
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. Preparation and Handling:

Risk Assessment: Before beginning work, review the Safety Data Sheet (SDS) and
understand the hazards associated with (+)-2-Carene.

Engineering Controls: Ensure a chemical fume hood is operational and available. Verify the
location and functionality of the nearest safety shower and eyewash station.

Personal Protective Equipment (PPE): Don the appropriate PPE as detailed in Table 3. This
includes safety goggles, nitrile gloves, and a flame-resistant lab coat.[6]

Handling the Chemical:

o Conduct all manipulations of (+)-2-Carene inside a chemical fume hood to minimize

inhalation exposure.
o Keep the container tightly closed when not in use.[3]

o As (+)-2-Carene is flammable, ensure the work area is free of ignition sources such as
open flames, hot plates, and spark-producing equipment.|[3]

o Use non-sparking tools for all transfers.[3]

o To prevent static electricity discharge, which can ignite vapors, ensure all containers and
equipment are properly grounded and bonded.[3]

o Avoid direct contact with skin and eyes.[3] In case of accidental contact, follow the first aid
procedures outlined below.

o After handling, wash hands thoroughly with soap and water.[3]
. Storage:

Store (+)-2-Carene in a cool, dry, and well-ventilated area away from heat and ignition
sources.[3]

Keep the container tightly sealed to prevent evaporation and leakage.[3]
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o Store in a locked cabinet or area accessible only to authorized personnel.[3]

3. Spill and Emergency Procedures:

o Small Spills:

[¢]

Evacuate non-essential personnel from the immediate area.

[e]

Remove all sources of ignition.[6]

o

Wearing appropriate PPE, contain the spill using an inert, non-combustible absorbent
material such as sand or vermiculite.

(¢]

Collect the absorbed material into a sealed container for hazardous waste disposal.
o Large Spills:

o Evacuate the laboratory immediately and alert others in the vicinity.

o Contact your institution's Environmental Health and Safety (EHS) department.

o First Aid:

[¢]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration. Seek immediate medical attention.[6]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
plenty of soap and water. If skin irritation or a rash occurs, get medical help.[3][6]

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek medical attention.[6]

o Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with
water. Seek immediate emergency medical help.[3]

4. Disposal Plan:
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The disposal of (+)-2-Carene and its contaminated materials must be handled with care to
prevent environmental harm and ensure regulatory compliance.

o Waste Collection:

o Collect all waste containing (+)-2-Carene, including unused product and contaminated
absorbent materials, in a designated, leak-proof, and clearly labeled hazardous waste
container.

o The label should include "Hazardous Waste" and the chemical name "(+)-2-Carene".

o Waste Segregation: Do not mix (+)-2-Carene waste with other waste streams, particularly
incompatible chemicals.

o Disposal: Arrange for the disposal of the hazardous waste through your institution's EHS
department or a licensed chemical waste disposal company, in accordance with all local,
state, and federal regulations.[3] Under no circumstances should (+)-2-Carene be disposed
of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1197232#personal-protective-equipment-for-
handling-2-carene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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